Cas no 17750-75-3 (b-Melanotropin (Macaca nemestrina)(9CI))

b-Melanotropin (Macaca nemestrina)(9CI) Properties

Names and Identifiers

• b-Melanotropin (Macaca nemestrina)(9CI)
• H-Asp-Glu-Gly-Pro-Tyr-Arg-Met-Glu-His-Phe-Arg-Trp-Gly-Ser-Pro-Pro-Lys-Asp-OH
• ASP-GLU-GLY-PRO-TYR-ARG-MET-GLU-HIS-PHE-ARG-TRP-GLY-SER-PRO-PRO-LYS-ASP
• Β-MSH (5-22) (HUMAN)
• β-MSH (monkey)
• β-MSH, monkey
• b-MSH (Monkey)
• BETA-MSH (MONKEY)
• MSH, beta, (5-22)
• b-MSH (5-22) (huMan)
• BETA-MSH (1-18) (MONKEY)
• β-MSH (Monkey) β-MSH (5-22) (huMan)
• BETA-MELANOCYTE STIMULATING HORMONE (1-18) (MONKEY)
• 17750-75-3
• HY-P5049
• BetaMSH(5-22)
• Beta-MSH (5-22)
• CS-0675888
• DTXSID60170319
• beta-Melanotropin (Macaca nemestrina)
• +Expand

• MDL： MFCD00167549
• InChIKey： BSACAYSFBJBFSO-RYLVUJHESA-N
• Inchi： InChI=1S/C98H138N28O29S/c1-156-39-32-65(117-84(142)61(19-9-34-106-97(101)102)114-90(148)67(41-53-24-26-56(128)27-25-53)122-92(150)72-21-11-36-124(72)76(130)49-110-82(140)63(28-30-77(131)132)113-81(139)58(100)44-79(135)136)88(146)116-64(29-31-78(133)134)87(145)121-69(43-55-47-105-51-111-55)91(149)119-66(40-52-14-3-2-4-15-52)89(147)115-62(20-10-35-107-98(103)104)85(143)120-68(42-54-46-108-59-17-6-5-16-57(54)59)83(141)109-48-75(129)112-71(50-127)94(152)126-38-13-23-74(126)95(153)125-37-12-22-73(125)93(151)118-60(18-7-8-33-99)86(144)123-70(96(154)155)45-80(137)138/h2-6,14-17,24-27,46-47,51,58,60-74,108,127-128H,7-13,18-23,28-45,48-50,99-100H2,1H3,(H,105,111)(H,109,141)(H,110,140)(H,112,129)(H,113,139)(H,114,148)(H,115,147)(H,116,146)(H,117,142)(H,118,151)(H,119,149)(H,120,143)(H,121,145)(H,122,150)(H,123,144)(H,131,132)(H,133,134)(H,135,136)(H,137,138)(H,154,155)(H4,101,102,106)(H4,103,104,107)/t58-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-/m0/s1
• SMILES： CSCC[C@H](NC([C@@H](NC([C@@H](NC([C@@H]1CCCN1C(CNC([C@@H](NC([C@@H](N)CC(O)=O)=O)CCC(O)=O)=O)=O)=O)CC2=CC=C(O)C=C2)=O)CCCNC(N)=N)=O)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(N3CCC[C@H]3C(N4CCC[C@H]4C(N[C@H](C(N[C@H](C(O)=O)CC(O)=O)=O)CCCCN)=O)=O)=O)CO)=O)=O)CC5=CNC6=CC=CC=C56)=O)CCCNC(N)=N)=O)CC7=CC=CC=C7)=O)CC8=CN=CN8)=O)CCC(O)=O)=O

Computed Properties

• Exact Mass: 2203.993877g/mol
• Surface Charge: 0
• XLogP3: -10.2
• Hydrogen Bond Donor Count: 31
• Hydrogen Bond Acceptor Count: 35
• Rotatable Bond Count: 68
• Monoisotopic Mass: 2202.990522g/mol
• Monoisotopic Mass: 2202.990522g/mol
• Topological Polar Surface Area: 941Ų
• Heavy Atom Count: 156
• Complexity: 4890
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 909.8